Cas no 2137135-70-5 (2-Butenamide, N-[(cis-3-bromocyclobutyl)methyl]-2-methyl-, (2E)-)

• Product Name: 2-Butenamide, N-[(cis-3-bromocyclobutyl)methyl]-2-methyl-, (2E)-
• CAS No: 2137135-70-5
• MF: C₁₀H₁₆BrNO
• MW: 246.144142150879
• CID: 5256790
• Update Time: 2025-05-26

2-Butenamide, N-[(cis-3-bromocyclobutyl)methyl]-2-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-[(cis-3-bromocyclobutyl)methyl]-2-methyl-, (2E)-

• Inchi： 1S/C10H16BrNO/c1-3-7(2)10(13)12-6-8-4-9(11)5-8/h3,8-9H,4-6H2,1-2H3,(H,12,13)/b7-3+/t8-,9+
• InChI Key： SFRKVZCZIQSATD-SWNVIQRVSA-N
• SMILES： C(NC[C@@H]1C[C@H](Br)C1)(=O)/C(/C)=C/C

Additional information on 2-Butenamide, N-[(cis-3-bromocyclobutyl)methyl]-2-methyl-, (2E)-

Research Brief on 2-Butenamide, N-[(cis-3-bromocyclobutyl)methyl]-2-methyl-, (2E)- (CAS: 2137135-70-5)

The compound 2-Butenamide, N-[(cis-3-bromocyclobutyl)methyl]-2-methyl-, (2E)- (CAS: 2137135-70-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of more complex bioactive molecules. Its cis-3-bromocyclobutylmethyl moiety, combined with the α,β-unsaturated amide functionality, makes it a valuable scaffold for targeting various biological pathways. Computational and experimental analyses suggest that this compound may interact with specific protein targets involved in inflammation and oncology, though further validation is required.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to produce 2-Butenamide, N-[(cis-3-bromocyclobutyl)methyl]-2-methyl-, (2E)- with high yield and purity. The study emphasized the importance of stereochemical control during synthesis, as the cis-configuration of the bromocyclobutyl group is critical for its biological activity. Advanced techniques such as NMR spectroscopy and X-ray crystallography were employed to confirm the compound's structure.

Another key area of investigation has been the compound's mechanism of action. Preliminary in vitro assays indicate that it exhibits moderate inhibitory activity against certain kinases, suggesting potential applications in targeted cancer therapies. However, pharmacokinetic studies reveal challenges related to its metabolic stability, prompting ongoing research into structural modifications to enhance its drug-like properties.

Industry reports from 2024 suggest that several pharmaceutical companies are evaluating derivatives of this compound for their pipeline candidates, particularly in the areas of autoimmune diseases and rare cancers. The bromine atom in the cyclobutyl ring offers a handle for further functionalization, enabling the development of a diverse library of analogs with optimized biological profiles.

In conclusion, 2-Butenamide, N-[(cis-3-bromocyclobutyl)methyl]-2-methyl-, (2E)- represents a promising chemical entity with multifaceted applications in drug discovery. While current research underscores its potential, further studies are needed to fully elucidate its therapeutic value and address existing limitations. Collaborative efforts between academia and industry will be crucial in advancing this compound toward clinical development.